Cas no 1807183-90-9 (Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate
• CAS No: 1807183-90-9
• MF: C₁₃H₉F₆NO₃
• MW: 341.205884695053
• CID: 4943187
• Update Time: 2025-05-28

Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H9F6NO3/c1-2-22-11(21)5-7-8(6-20)10(23-13(17,18)19)4-3-9(7)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： CDOTULXCIVLQSD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1CC(=O)OCC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• XLogP3: 3.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate (CAS: 1807183-90-9)

Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate (CAS: 1807183-90-9) is a fluorinated phenylacetate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and drug development.

The synthesis of Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate involves a multi-step process that includes the introduction of cyano and trifluoromethoxy groups onto a phenylacetate backbone. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

One of the key areas of interest is the compound's potential as an enzyme inhibitor. Preliminary studies suggest that Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate may interact with specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. In vitro assays have demonstrated its ability to modulate enzyme activity at micromolar concentrations, with selectivity profiles that warrant further investigation. These findings are particularly relevant for conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

In addition to its enzyme inhibitory properties, recent research has explored the compound's pharmacokinetic and toxicological profiles. Animal studies have shown that Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate exhibits favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Computational modeling has also been employed to predict its binding affinity and interaction with target proteins, providing insights into its mechanism of action.

The potential applications of Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate extend beyond anti-inflammatory therapy. Some studies have investigated its role in oncology, where it has shown preliminary activity against certain cancer cell lines. The compound's ability to induce apoptosis and inhibit cell proliferation is currently under scrutiny, with researchers aiming to elucidate the underlying molecular pathways. These findings could pave the way for the development of novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 2-cyano-3-trifluoromethoxy-6-(trifluoromethyl)phenylacetate (CAS: 1807183-90-9) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable subject of ongoing research. As synthetic methodologies and pharmacological evaluations continue to evolve, this compound may soon emerge as a key player in the development of next-generation therapeutics for inflammatory and neoplastic diseases.